Cas no 1214381-38-0 (5-(Pyridin-4-yl)-2-(trifluoromethyl)phenol)

• Product Name: 5-(Pyridin-4-yl)-2-(trifluoromethyl)phenol
• CAS No: 1214381-38-0
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 4794212
• Update Time: 2023-08-17

5-(Pyridin-4-yl)-2-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-4-yl)-2-(trifluoromethyl)phenol
• 5-(Pyridin-4-yl)-2-(trifluoromethyl)phenol

• Inchi： 1S/C12H8F3NO/c13-12(14,15)10-2-1-9(7-11(10)17)8-3-5-16-6-4-8/h1-7,17H
• InChI Key： LAJLGROCEYHKAX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1O)C1C=CN=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 3
• Topological Polar Surface Area: 33.1